Cas no 2228973-60-0 (4-chloro-2-methoxy-6-sulfanylphenol)

• Product Name: 4-chloro-2-methoxy-6-sulfanylphenol
• CAS No: 2228973-60-0
• MF: C₇H₇ClO₂S
• MW: 190.647279977798
• CID: 6206995
• PubChem ID: 165690844
• Update Time: 2025-06-13

4-chloro-2-methoxy-6-sulfanylphenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methoxy-6-sulfanylphenol
• 2228973-60-0
• EN300-1979367

• Inchi： 1S/C7H7ClO2S/c1-10-5-2-4(8)3-6(11)7(5)9/h2-3,9,11H,1H3
• InChI Key： COODLCDSNLZHEI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)OC)O)S

Computed Properties

• Exact Mass: 189.9855283g/mol
• Monoisotopic Mass: 189.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-chloro-2-methoxy-6-sulfanylphenol

Chemical Profile of 4-chloro-2-methoxy-6-sulfanylphenol (CAS No. 2228973-60-0)

4-chloro-2-methoxy-6-sulfanylphenol, identified by its CAS number 2228973-60-0, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the phenol derivatives class, characterized by its hydroxyl (-OH) group and various substituents that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 4-chloro-2-methoxy-6-sulfanylphenol consists of a benzene ring substituted with a chlorine atom at the 4-position, a methoxy group (-OCH₃) at the 2-position, and a sulfanyl group (-SCH₃) at the 6-position. This specific arrangement of functional groups imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in synthetic chemistry and drug development.

In recent years, 4-chloro-2-methoxy-6-sulfanylphenol has been explored for its potential applications in medicinal chemistry. Phenol derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties. The presence of the chlorine atom enhances electrophilic aromatic substitution reactions, while the methoxy and sulfanyl groups contribute to hydrogen bonding and metal chelation capabilities.

One of the most compelling areas of research involving 4-chloro-2-methoxy-6-sulfanylphenol is its role as a precursor in the synthesis of bioactive molecules. Researchers have utilized this compound to develop novel scaffolds for drug candidates targeting various diseases. For instance, studies have demonstrated its utility in constructing heterocyclic compounds that exhibit inhibitory effects on enzymes involved in cancer progression. The sulfanyl group, in particular, has been shown to improve solubility and bioavailability, which are critical factors in drug design.

The pharmaceutical industry has shown interest in 4-chloro-2-methoxy-6-sulfanylphenol due to its potential as an intermediate in the synthesis of antiviral and anti-inflammatory agents. Recent advancements in computational chemistry have enabled more efficient virtual screening processes to identify promising derivatives. By leveraging molecular modeling techniques, scientists can predict how modifications to the core structure of 4-chloro-2-methoxy-6-sulfanylphenol may enhance its pharmacological properties.

Moreover, the environmental impact of 4-chloro-2-methoxy-6-sulfanylphenol has been a subject of investigation. Biodegradation studies suggest that under certain conditions, this compound can be metabolized by microorganisms into less toxic products. However, further research is needed to fully understand its ecological footprint and ensure sustainable practices in its production and application.

Industrial applications of 4-chloro-2-methoxy-6-sulfanylphenol extend beyond pharmaceuticals. In material science, this compound has been explored for its potential as a corrosion inhibitor due to its ability to form stable complexes with metal surfaces. Additionally, its derivatives have shown promise as additives in polymer formulations, enhancing thermal stability and mechanical strength.

The synthesis of 4-chloro-2-methoxy-6-sulfanylphenol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic cross-coupling reactions and flow chemistry techniques, have been employed to improve yield and purity. These innovations not only streamline the production process but also reduce waste generation, aligning with green chemistry principles.

Future research directions for 4-chloro-2-methoxy-6-sulfanylphenol include exploring its role in nanotechnology applications. The compound's ability to form coordination complexes with metal ions makes it a candidate for use in drug delivery systems based on nanoparticles. Such systems could enhance targeted therapy while minimizing side effects.

In conclusion,4-chloro-2-methoxy-6-sulfanylphenol (CAS No. 2228973-60-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features enable diverse applications in pharmaceuticals, materials science, and environmental chemistry. As research continues to uncover new uses for this compound,4-chloro-2-methoxy-6-sulfanylphenol is poised to remain at the forefront of innovation in chemical science.